Cas no 1548599-51-4 (Cyclopentane, [1-(bromomethyl)cyclopropyl]-)

• Product Name: Cyclopentane, [1-(bromomethyl)cyclopropyl]-
• CAS No: 1548599-51-4
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 5282675
• Update Time: 2025-06-25

Cyclopentane, [1-(bromomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, [1-(bromomethyl)cyclopropyl]-

• Inchi： 1S/C9H15Br/c10-7-9(5-6-9)8-3-1-2-4-8/h8H,1-7H2
• InChI Key： QUANMMFTMFVCRJ-UHFFFAOYSA-N
• SMILES： C1(C2(CBr)CC2)CCCC1

Additional information on Cyclopentane, [1-(bromomethyl)cyclopropyl]-

Cyclopentane, [1-(bromomethyl)cyclopropyl]- (CAS No. 1548599-51-4): A Comprehensive Overview

Cyclopentane, [1-(bromomethyl)cyclopropyl]- (CAS No. 1548599-51-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as 1-(bromomethyl)cyclopropylcyclopentane, is characterized by its distinct molecular structure, which includes a cyclopentane ring and a cyclopropyl group substituted with a bromomethyl moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The molecular formula of Cyclopentane, [1-(bromomethyl)cyclopropyl]- is C₉H₁₇Br, and its molecular weight is approximately 203.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of a suitable precursor and subsequent ring formation. The high reactivity of the bromomethyl group makes this compound an excellent starting material for various synthetic transformations.

In the realm of pharmaceutical research, Cyclopentane, [1-(bromomethyl)cyclopropyl]- has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in cancer cell proliferation. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

Beyond its pharmaceutical applications, Cyclopentane, [1-(bromomethyl)cyclopropyl]- has also found use in materials science. Its unique structure and reactivity make it an attractive candidate for the synthesis of advanced polymers and materials with tailored properties. Studies have shown that incorporating this compound into polymer chains can enhance mechanical strength, thermal stability, and other desirable characteristics. This versatility has led to its exploration in various industrial applications, including coatings, adhesives, and composite materials.

The physical properties of Cyclopentane, [1-(bromomethyl)cyclopropyl]- are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 160°C under standard atmospheric conditions. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for use in a wide range of chemical processes and reactions.

In terms of safety, while Cyclopentane, [1-(bromomethyl)cyclopropyl]- is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that brominated compounds can pose certain environmental concerns if not managed properly. Therefore, it is essential to adhere to established guidelines for the storage and disposal of this compound to minimize any potential risks.

The synthesis of Cyclopentane, [1-(bromomethyl)cyclopropyl]- typically involves several steps. One common approach involves the bromination of a cyclopropyl-substituted alkene followed by ring closure to form the cyclopentane ring. This process can be optimized using various catalysts and reaction conditions to achieve high yields and selectivity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, further enhancing its appeal for industrial applications.

In conclusion, Cyclopentane, [1-(bromomethyl)cyclopropyl]- (CAS No. 1548599-51-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working in areas such as pharmaceutical development and materials science. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow even further.